Cas no 2172495-45-1 ({1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 2172495-45-1
• MF: C₉H₁₈N₄O₂
• MW: 214.264821529388
• CID: 5875866
• PubChem ID: 165603651
• Update Time: 2025-06-07

{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• EN300-1593302
• {1-[2-(dimethylamino)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• 2172495-45-1

• Inchi： 1S/C9H18N4O2/c1-12(2)4-5-13-9(7-15-3)8(6-14)10-11-13/h14H,4-7H2,1-3H3
• InChI Key： CUHZBIXWWISLPR-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CO)N=NN1CCN(C)C

Computed Properties

• Exact Mass: 214.14297583g/mol
• Monoisotopic Mass: 214.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.4Ų

Additional information on {1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol

Introduction to {1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2172495-45-1)

{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172495-45-1, belongs to a class of molecules known for their potential applications in drug development and bioorganic synthesis. The presence of a triazole ring and a dimethylamino side chain in its molecular structure imparts distinct chemical reactivity and biological activity, making it a subject of intense research interest.

The molecular framework of {1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol is characterized by a highly functionalized triazole core, which is a key feature in medicinal chemistry. Triazole derivatives are well-documented for their role in various pharmacological applications, including antifungal, antiviral, and anti-inflammatory agents. The incorporation of a methoxymethyl group at the 5-position of the triazole ring further enhances its versatility, allowing for diverse chemical modifications and functionalization strategies.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, opening up new avenues for its exploration in drug discovery. The dimethylamino side chain not only contributes to the compound's solubility and bioavailability but also serves as a handle for further derivatization. This structural feature is particularly valuable in the design of prodrugs and targeted therapeutic agents.

In the realm of pharmaceutical research, {1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol has been investigated for its potential role as an intermediate in the synthesis of more complex bioactive molecules. Its unique reactivity allows for the facile introduction of various functional groups, making it a valuable building block in medicinal chemistry. The compound's ability to participate in nucleophilic substitution reactions and condensation reactions with carboxylic acids underscores its utility in constructing heterocyclic scaffolds.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The triazole moiety is known to exhibit significant biological activity, particularly against fungal infections and certain viral pathogens. Additionally, the dimethylamino group can enhance binding affinity to biological targets by participating in hydrogen bonding interactions. These features make {1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol a promising candidate for further investigation in drug discovery programs.

Current research efforts are focused on exploring the pharmacological properties of this compound and its derivatives. In vitro studies have demonstrated its potential as an antifungal agent, with preliminary data suggesting efficacy against several resistant strains of Candida albicans. Furthermore, its interaction with enzymes and receptors relevant to inflammatory pathways has been explored, indicating potential applications in anti-inflammatory therapies.

The synthesis of this compound has been optimized to ensure high yield and purity, facilitating its use in both academic and industrial research settings. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These advancements have not only improved the accessibility of {1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol but also paved the way for scalable production methods.

The future prospects of this compound are promising, with ongoing studies aimed at expanding its therapeutic applications. Researchers are exploring its potential use in combination therapies alongside existing antifungal agents to combat multidrug-resistant infections. Additionally, modifications to its molecular structure are being investigated to enhance its pharmacokinetic properties and improve target specificity.

In conclusion,{1-2-(dimethylamino)ethyl}-5-(methoxymethyl)-triazol-methanol (CAS No. 21724954541 is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent or as an intermediate in drug synthesis. As synthetic methodologies continue to evolve，the accessibility and utility of this compound will undoubtedly expand，contributing to advancements in medicinal chemistry。